Cas no 88176-46-9 (1,3-Cyclohexanedione, 5-(6-methoxy-2,3,4-trimethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(6-methoxy-2,3,4-trimethylphenyl)-
• CAS No: 88176-46-9
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 642014
• PubChem ID: 71410247
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(6-methoxy-2,3,4-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(6-methoxy-2,3,4-trimethylphenyl)-
• 5-(6-methoxy-2,3,4-trimethylphenyl)cyclohexane-1,3-dione
• DTXSID60829936
• 88176-46-9

• Inchi： 1S/C16H20O3/c1-9-5-15(19-4)16(11(3)10(9)2)12-6-13(17)8-14(18)7-12/h5,12H,6-8H2,1-4H3
• InChI Key： DUEORBFMENXRAQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C)C(C)=C1C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų